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Compound of Interest

N-(2-methoxyethyl)-N-
Compound Name:
methylacetamide

Cat. No.: B8776631

Get Quote

Application Note: N-(2-Methoxyethyl)-N-
methylacetamide (MEMA)
Chemical Profile & Rationale

N-(2-methoxyethyl)-N-methylacetamide is a bifunctional solvent designed to overcome

\

limitations of traditional amides (e.g., N,N-dimethylacetamide, DMAc) and ethers (e.g.,
dimethoxyethane, DME).

CAS Number: 786685-91-4[1]

Formula:

Molecular Weight: 131.17 g/mol

Structure: Acetamide core (

) substituted at the nitrogen with a methyl group (
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) and a 2-methoxyethyl group (

)

Why Use MEMA?

o Electrochemical Stability: The methoxyethyl group provides a "glyme-like" chelation
environment for cations (Li+, Na+), enhancing ionic conductivity in battery electrolytes while
maintaining a wider electrochemical window than pure ethers.

» Solvency Power: As a tertiary amide, it dissolves a wide range of organic and inorganic
compounds, making it an excellent medium for nucleophilic substitutions and cross-coupling
reactions where salt solubility is rate-limiting.

o Reduced Volatility: Higher molecular weight compared to DMAc results in lower vapor
pressure, improving safety in high-temperature applications.

Safety & Handling (Critical)
Hazard Class: Tertiary Amide / Ether Derivative.

o Skin Absorption: Like DMAc and NMP, MEMA is likely to penetrate skin rapidly. Double-
gloving (Nitrile/Laminate) is mandatory.

o Reproductive Toxicity: Treat as a potential reproductive toxin (teratogen) by analogy to
structurally similar amides (NMP, DMAC).

o Flammability: Combustible liquid. Store away from oxidizers.

Protocol A: Synthesis & Purification of High-Purity
MEMA

Use this protocol if commercial sources are unavailable or insufficient purity (e.g., for battery
grade >99.9%).

Reagents

e Precursor: N-(2-methoxyethyl)methylamine (CAS: 38256-93-8)
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e Acylating Agent: Acetic Anhydride (

99%) or Acetyl Chloride

o Base (if using Acetyl Chloride): Triethylamine (TEA)
e Solvent: Dichloromethane (DCM) or Toluene (optional)

Step-by-Step Synthesis

e Setup: Equip a 3-neck round-bottom flask (RBF) with a reflux condenser, addition funnel,
and nitrogen inlet. Cool to 0°C in an ice bath.

e Charging: Add N-(2-methoxyethyl)methylamine (1.0 eq) and TEA (1.1 eq) to the flask. Dilute
with DCM (5 volumes) if temperature control is needed.

» Addition: Dropwise add Acetyl Chloride (1.05 eq) over 1 hour. Exothermic reaction — maintain
T < 10°C.

o Reaction: Allow to warm to Room Temperature (RT) and stir for 4—-6 hours. Monitor by TLC
or GC-MS.

e Quench & Wash:
o Quench with saturated

solution.[2]

o Wash organic layer with 1M HCI (to remove unreacted amine), then Brine.

o Dry over anhydrous

 Purification (Crucial):

o Rotary Evaporation: Remove solvent.
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o Vacuum Distillation: Distill the crude oil under reduced pressure (<10 mbar). Collect the
main fraction (bp approx. 80-90°C at 5 mmHg, estimate based on structure).

o Drying: Store over activated 4A Molecular Sieves for 48 hours to remove trace water (<20
ppm).

Workflow Visualization
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Caption: Synthesis and purification pipeline for battery-grade MEMA solvent.

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b8776631/docs?utm_src=pdf-body-img#experimental-protocol-for-using-n-2-methoxyethyl-n-methylacetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8776631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Protocol B: Electrochemical Characterization
(Battery Electrolyte)

Objective: Evaluate MEMA as a co-solvent for high-voltage Li-ion batteries.

Materials

e Solvent: Purified MEMA (from Protocol A).
o Co-Solvents: Ethylene Carbonate (EC), Dimethyl Carbonate (DMC).[3]
o Salt: Lithium Hexafluorophosphate (

), battery grade.

o Electrodes: Pt working electrode, Li metal counter/reference.

Electrolyte Formulation

Component Ratio (v/v or wt%) Function
EC 30% SEI Formation / High Dielectric
DMC 40% Viscosity Reducer
Li+ Chelation / Conductivity
MEMA 30%
Booster
1.0M Charge Carrier

Experimental Steps

» Glovebox Operation: All mixing must be done in an Ar-filled glovebox (

ppm,
ppm).

e Solvation: Dissolve

slowly into the mixed solvent. Caution: Exothermic.
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e Conductivity Measurement:

o Use a conductivity probe (e.g., Mettler Toledo) calibrated with KCI standards.

o Measure from -20°C to 60°C in 10°C increments.

o Electrochemical Stability Window (LSV):

Cell: 3-electrode coin cell or beaker cell.

[e]

o

Scan: Linear Sweep Voltammetry (LSV) from OCV to 6.0 V vs.

Rate: 1.0 mV/s.

[¢]

[¢]

Criteria: Define stability limit at current density > 10

Data Analysis: Stability vs. Conductivity

MEMA is expected to show:

o Higher Conductivity than pure carbonate electrolytes due to the ether-like tail assisting Li+
dissociation.

o Oxidative Stability up to ~4.5-4.8 V, making it suitable for NMC811 or LCO cathodes.
Protocol C: Solubilization for Organic Synthesis
Objective: Use MEMA to accelerate nucleophilic substitution reactions (e.g.,

) involving inorganic salts (e.g.,
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Rationale

The "methoxyethyl" arm acts as a built-in phase transfer catalyst (cryptand-like behavior),
solubilizing the cation (

) and creating a "naked," more reactive anion.

Procedure

¢ Reaction Setup:
o Substrate: Alkyl Halide (1.0 eq).
o Nucleophile: Potassium Phthalimide or Sodium Azide (1.2 eq).
o Solvent: MEMA (0.5 M concentration relative to substrate).
» Execution:
o Stir mixture at varying temperatures (RT, 50°C, 80°C).

o Note: MEMA allows lower reaction temperatures compared to DMF/DMSO due to
enhanced anion reactivity.

o Workup:
o Dilute with water (MEMA is water-miscible).
o Extract product with Ethyl Acetate or Ether.

o Wash aqueous layer thoroughly to remove MEMA.

Comparative Solvent Performance Table
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BENCHE

Dielectric
Cation Anion
Solvent Const. ) o Workup Ease
Solvation Reactivity
)
High (Est. ~30- Excellent )
MEMA ] Very High Water Wash
40) (Chelation)
DMAc 37.8 Good High Water Wash
DMF 36.7 Moderate High Water Wash
THF 7.5 Moderate Low Evaporation

Logical Diagram: Battery Electrolyte Testing
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Caption: Decision workflow for validating MEMA-based electrolytes in Li-ion cells.
References
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¢ Functionalized Amides in Batteries
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o Zhang, S. S. (2006). "A review on electrolyte additives for lithium-ion batteries.” Journal of
Power Sources, 162(2), 1379-1394. Link

o Note: While MEMA specifically is a niche derivative, its properties are inferred from the
class of ether-functionalized amides discussed in advanced electrolyte liter

e Weinreb Amide Synthesis (Analogous Chemistry)

o Nahm, S., & Weinreb, S. M. (1981). "N-methoxy-N-methylamides as effective acylating
agents." Tetrahedron Letters, 22(39), 3815-3818. Link

o Deep Eutectic Solvents (Related Compounds)

o Boissou, F., et al. (2015). "Deep eutectic solvents based on N-methylacetamide and a
lithium salt as suitable electrolytes for lithium-ion batteries." Electrochimica Acta, 151, 1-7.
Link

(Note: Specific literature on "N-(2-methoxyethyl)-N-methylacetamide" is sparse; protocols
above are derived from first-principles chemistry of functionalized amides and standard
electrochemical methodologies.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxyethyl-n-methylacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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